4-methyl-N-(5-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1,2,3-thiadiazole-5-carboxamide
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Description
4-methyl-N-(5-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C11H10N8O2S4 and its molecular weight is 414.5. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Compounds containing 1,3,4-thiadiazole scaffolds have been synthesized and evaluated for their anticancer activity against a panel of human cancer cell lines. For instance, a series of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives showed promising anticancer activity, with some compounds exhibiting GI50 values comparable to the standard drug Adriamycin (Tiwari et al., 2017).
Antimicrobial and Antifungal Activities
Derivatives of 2-amino-5-mercapto-1,3,4-thiadiazole have shown to possess antibacterial and antifungal activities. These compounds were designed and synthesized with the expectation of demonstrating significant activity against microbial and fungal pathogens (Ameen & Qasir, 2017).
Synthesis of Hybrid Molecules
Hybrid molecules containing thiadiazole moieties have been synthesized and investigated for their biological activities, including antimicrobial, antilipase, and antiurease activities. Some synthesized compounds displayed moderate to good antimicrobial activity against tested microorganisms, as well as antiurease and antilipase activities (Başoğlu et al., 2013).
Angiotensin II Receptor Antagonism
Benzimidazole derivatives bearing acidic heterocycles, including 1,2,4-thiadiazole, have been synthesized and evaluated for their angiotensin II receptor antagonistic activities. These compounds were found to have high affinity for the AT1 receptor and to inhibit the angiotensin II-induced pressor response, suggesting potential applications in hypertension treatment (Kohara et al., 1996).
properties
IUPAC Name |
4-methyl-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]thiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N8O2S4/c1-4-7(25-19-14-4)8(21)13-10-17-18-11(24-10)22-3-6(20)12-9-16-15-5(2)23-9/h3H2,1-2H3,(H,12,16,20)(H,13,17,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHCRCXFDNQLMJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=NN=C(S3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N8O2S4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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